Cas no 1797310-15-6 (methyl 7-(4-bromothiophene-2-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: methyl 7-(4-bromothiophene-2-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1797310-15-6
• MF: C₁₆H₁₅BrN₂O₃S
• MW: 395.270901918411
• CID: 6076945
• PubChem ID: 71807092
• Update Time: 2025-05-21

methyl 7-(4-bromothiophene-2-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-(4-bromothiophene-2-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• FFFADBKIUXJPEO-UHFFFAOYSA-N
• AKOS024560394
• F6436-3963
• 1797310-15-6
• methyl 7-[(4-bromothiophene-2-carbonyl)amino]-3,4-dihydro-1H-isoquinoline-2-carboxylate
• methyl 7-(4-bromothiophene-2-carboxamido)-3,4-dihydroisoquinoline-2(1H)-carboxylate

• Inchi： 1S/C16H15BrN2O3S/c1-22-16(21)19-5-4-10-2-3-13(6-11(10)8-19)18-15(20)14-7-12(17)9-23-14/h2-3,6-7,9H,4-5,8H2,1H3,(H,18,20)
• InChI Key： FFFADBKIUXJPEO-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(NC(C3SC=C(Br)C=3)=O)=C2)CCN1C(OC)=O

Computed Properties

• Exact Mass: 393.99868g/mol
• Monoisotopic Mass: 393.99868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.9Ų

Additional information on methyl 7-(4-bromothiophene-2-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Introduction to Methyl 7-(4-Bromothiophene-2-Amido)-1,2,3,4-Tetrahydroisoquinoline-2-Carboxylate (CAS No. 1797310-15-6)

Methyl 7-(4-bromothiophene-2-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1797310-15-6) is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a methyl ester group attached to a tetrahydroisoquinoline backbone and a 4-bromothiophene moiety. The combination of these functional groups makes this compound a valuable subject for exploration in areas such as drug discovery, material science, and synthetic chemistry.

The tetrahydroisoquinoline core of this compound is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. The methyl ester group adds to the compound's solubility and stability, making it more amenable for pharmacological studies. The 4-bromothiophene substituent introduces additional electronic and steric effects, which can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of thiophene-containing compounds in modulating cellular processes and their potential as therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 7-(4-bromothiophene-2-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate through multi-component reactions and modular synthesis strategies. These methods not only enhance the yield but also allow for precise control over the stereochemistry of the product. Researchers have demonstrated that the compound exhibits potent activity against several enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders.

The amido group in the molecule plays a crucial role in its biological activity by facilitating hydrogen bonding interactions with target proteins. This feature has been exploited in designing drugs with high affinity for specific binding sites. Moreover, the bromine atom in the thiophene ring contributes to the compound's lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets.

In terms of applications, methyl 7-(4-bromothiophene-2-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has shown promise as a lead compound for developing novel therapeutics. Its ability to inhibit key enzymes involved in inflammation and oxidative stress has been validated in preclinical models. Additionally, its structural versatility allows for further modifications to optimize pharmacokinetic properties such as half-life and bioavailability.

Recent research has also focused on understanding the mechanistic insights into how this compound interacts with cellular pathways. For instance, studies using advanced techniques like X-ray crystallography and molecular dynamics simulations have provided detailed information about its binding modes and conformational flexibility. These findings are critical for guiding iterative rounds of drug design and optimization.

Furthermore, the integration of computational chemistry tools has significantly accelerated the discovery process for this compound. Virtual screening campaigns have identified potential new targets and highlighted structural features that could be leveraged for enhanced efficacy. This interdisciplinary approach underscores the importance of combining experimental and computational methods in modern drug discovery.

In conclusion, methyl 7-(4-bromothiophene-2-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1797310-15-6) represents a compelling example of how structural diversity can be harnessed to create innovative chemical entities with therapeutic potential. As research continues to unravel its full spectrum of activities and applications, this compound stands at the forefront of advancements in medicinal chemistry.